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Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physicochemical properties of Solvent
Red 195. While specific absorption and emission spectra for this dye are not readily available
in the public domain, this document outlines a comprehensive, generalized experimental
protocol for determining these key spectroscopic parameters. This guide is intended to equip
researchers with the necessary methodology to characterize Solvent Red 195 and similar dyes
in a laboratory setting.

Physicochemical Properties of Solvent Red 195

Solvent Red 195 is a monoazo dye known for its application in coloring a variety of plastics
and fibers due to its favorable properties.[1] It is recognized for its bright, bluish-red hue.[1][2]
Key characteristics reported for this dye are summarized in the table below.
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Property

Value/Description

Source(s)

Color Index Name

Solvent Red 195

[3]

Appearance

Bluish Red Powder

[4]

Chemical Class

Sulphonazo series

[3]

Melting Point

214-216 °C

[2]4]

Heat Resistance in PS

300 °C

[31141(5]

Light Fastness in PS

Grade 8 (Superior)

[3]4]

Solubility (g/L at 20°C)

Acetone 1.4 [4][6]
Butyl Acetate 1.3 [41[6]
Methylbenzene 2.7 [4][6]
Dichloromethane 37.1 [6]
Ethyl Alcohol 0.8 [6]

Primary Applications

Coloring for plastics (PS,
HIPS, ABS, PC, RPVC,
PMMA, SAN, AS, PA6, PET)

and fibers.

[1]14]6]1[7]

Spectroscopic Characterization: A Generalized

Protocol

The following section details a standard methodology for determining the absorption and

emission spectra of a solvent dye like Solvent Red 195.

Experimental Protocol: Absorption and Emission

Spectroscopy

Obijective: To determine the absorption and emission maxima (Amax), and to acquire the full

absorption and emission spectra of Solvent Red 195 in a specified solvent.
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Materials:

e Solvent Red 195

e Spectroscopic grade solvent (e.g., ethanol, acetone, dichloromethane)

e Volumetric flasks (10 mL, 25 mL, 50 mL)

e Micropipettes

e Quartz cuvettes (1 cm path length)

o UV-Visible Spectrophotometer

e Fluorometer

Procedure:

e Stock Solution Preparation:

1. Accurately weigh a small amount (e.g., 1 mg) of Solvent Red 195 using an analytical
balance.

2. Dissolve the dye in a known volume (e.g., 10 mL) of the chosen spectroscopic grade
solvent in a volumetric flask to create a concentrated stock solution. Ensure complete
dissolution, using sonication if necessary.

e Working Solution Preparation:

1. Perform a serial dilution of the stock solution to prepare a series of working solutions of
varying concentrations. A typical concentration for absorption measurements is in the
micromolar (uM) range.

2. For emission measurements, a more dilute solution is often required to avoid inner filter
effects.

e Absorption Spectrum Measurement:
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1. Turn on the UV-Visible spectrophotometer and allow the lamp to warm up for at least 30
minutes.

2. Set the desired wavelength range for scanning (e.g., 300-800 nm).

3. Use a quartz cuvette filled with the pure solvent as a blank to zero the instrument.

4. Rinse the sample cuvette with the working solution before filling it.

5. Place the sample cuvette in the spectrophotometer and record the absorption spectrum.

6. The wavelength at which the highest absorbance is recorded is the absorption maximum
(Amax abs).

e Emission Spectrum Measurement:

1. Turn on the fluorometer and allow the lamp to warm up.

2. Set the excitation wavelength to the determined absorption maximum (Amax abs).

3. Set the emission wavelength scan range to start at a wavelength slightly longer than the
excitation wavelength and extend to the desired range (e.g., if Amax abs is 550 nm, scan
from 560 nm to 800 nm).

4. Use a cuvette with the pure solvent to record a blank spectrum and subtract it from the
sample spectrum.

5. Place the cuvette with the dilute working solution in the fluorometer and record the
emission spectrum.

6. The wavelength at which the highest fluorescence intensity is recorded is the emission
maximum (Amax em).

Data Analysis:

o Plot absorbance versus wavelength to visualize the absorption spectrum.

» Plot fluorescence intensity versus wavelength to visualize the emission spectrum.
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+ The molar absorptivity (€) can be calculated using the Beer-Lambert law (A = &cl), where A is
the absorbance at Amax abs, c is the molar concentration, and | is the path length of the
cuvette.

Generalized Experimental Workflow

The following diagram illustrates the general workflow for obtaining the absorption and
emission spectra of a solvent dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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